N-[[4-butyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide

• IUPAC Name: N-[[4-butyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide
• InChI: InChI=1S/C23H28N4O2S/c1-4-5-13-27-21(15-24-22(28)19-9-11-20(29-3)12-10-19)25-26-23(27)30-16-18-8-6-7-17(2)14-18/h6-12,14H,4-5,13,15-16H2,1-3H3,(H,24,28)
• InChI Key: LUJKEEXKPNWARE-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=NN=C1SCC2=CC=CC(=C2)C)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C23H28N4O2S
• Molecular Weight: 424.6 g/mol

Description

N-[[4-butyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C23H28N4O2S and its molecular weight is 424.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Screening

N-[[4-butyl-5-[(3-methylphenyl)methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-4-methoxybenzamide is involved in the synthesis and antimicrobial screening of derivatives incorporating the thiazole ring. These compounds have been tested for in vitro antibacterial activity against various bacteria and for their inhibitory action against strains of fungi. The research indicates potential therapeutic interventions for microbial diseases, particularly bacterial and fungal infections (Desai et al., 2013).

Azole Derivatives and Chemical Reactions

The compound also plays a role in the synthesis and chemical reactions of azole derivatives. Studies have explored the bromine to lithium exchange reactions of dibromo-triazoles and their subsequent reactions to yield various substituted products. These findings contribute to the chemical understanding and potential applications of azole derivatives in medicinal chemistry (Iddon & Nicholas, 1996).

Organophosphorus Compounds

Research into organophosphorus compounds has identified routes to phosphorins from benzoic acids and their derivatives, showcasing the versatility of this compound in synthesizing heterocyclic phosphorus compounds. This expands its application into the development of new materials and chemical entities (El‐Barbary & Lawesson, 1981).

Receptor Probe Development

The compound has been utilized in developing novel sigma-2 receptor probes, contributing significantly to the study of sigma-2 receptors. This research has implications for understanding receptor functions and potential therapeutic targets (Xu et al., 2005).

Enzyme Inhibitory Activities

It is also involved in the synthesis of triazole analogues evaluated for their inhibition potential against various enzymes. These synthesized compounds demonstrate activity against enzymes like carbonic anhydrase and cholinesterases, indicating potential for therapeutic applications (Virk et al., 2018).